molecular formula C14H20N2O2 B6150634 2-(4-phenylpiperazin-1-yl)butanoic acid CAS No. 946762-54-5

2-(4-phenylpiperazin-1-yl)butanoic acid

Cat. No. B6150634
CAS RN: 946762-54-5
M. Wt: 248.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-phenylpiperazin-1-yl)butanoic acid, also known as Phenylpiperazine, is an organic compound with the chemical formula C14H20N2O2. It has a molecular weight of 248.32 .


Synthesis Analysis

A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD). Their bioactivities were evaluated by the Ellman’s method .


Molecular Structure Analysis

The molecular formula of 2-(4-phenylpiperazin-1-yl)butanoic acid is C14H20N2O2 . This compound is part of a larger class of compounds known as benzimidazole and piperazine derivatives .


Chemical Reactions Analysis

The compound has been used in the synthesis of a series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives as acetylcholinesterase inhibitors (AChEIs) .

Mechanism of Action

The synthesized compounds displayed moderate acetylcholinesterase inhibitory activities in vitro. Among them, compound 6g exhibited the most potent inhibitory activity against AChE with IC 50 of 0.90 µM, and poor inhibitory activity against butyrylcholinesterase (BuChE) with IC 50 of 7.53 µM .

Future Directions

The compound and its derivatives have shown potential in the treatment of Alzheimer’s disease (AD), with some compounds displaying moderate acetylcholinesterase inhibitory activities . This suggests that these compounds could be considered as lead compounds for the development of AD drugs .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-phenylpiperazin-1-yl)butanoic acid involves the reaction of 4-phenylpiperazine with butyric anhydride followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "4-phenylpiperazine", "butyric anhydride", "water", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: 4-phenylpiperazine is reacted with butyric anhydride in the presence of a catalyst such as pyridine to form the intermediate 2-(4-phenylpiperazin-1-yl)butyric anhydride.", "Step 2: The intermediate is then hydrolyzed with water and sodium hydroxide to form 2-(4-phenylpiperazin-1-yl)butanoic acid.", "Step 3: The product is extracted with diethyl ether and purified by recrystallization." ] }

CAS RN

946762-54-5

Product Name

2-(4-phenylpiperazin-1-yl)butanoic acid

Molecular Formula

C14H20N2O2

Molecular Weight

248.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.